Cas no 2138092-22-3 ({[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl]methyl}urea)

• Product Name: {[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl]methyl}urea
• CAS No: 2138092-22-3
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 6195580
• PubChem ID: 165497371
• Update Time: 2025-06-09

{[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• {[5-(5-ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl]methyl}urea
• 2138092-22-3
• EN300-1155397
• {[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl]methyl}urea

• Inchi： 1S/C10H16N4O3/c1-2-8-13-9(14-17-8)7-4-3-6(16-7)5-12-10(11)15/h6-7H,2-5H2,1H3,(H3,11,12,15)
• InChI Key： QGKPTLOPGKSPIU-UHFFFAOYSA-N
• SMILES： O1C(C2=NOC(CC)=N2)CCC1CNC(N)=O

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Additional information on {[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl]methyl}urea

Compound Introduction: {[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl)methyl}urea (CAS No. 2138092-22-3)

The compound {[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl)methyl}urea, identified by the CAS number 2138092-22-3, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The synthesis and characterization of this compound have been refined through meticulous research, aligning with the latest methodologies in organic chemistry and pharmacology.

The core structure of {[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxolan-2-yl)methyl}urea incorporates a heterocyclic moiety, specifically the 1,2,4-oxadiazole ring system, which is well-documented for its bioactivity. The presence of the 5-Ethyl substituent at the 5-position of the oxadiazole ring enhances its electronic properties, influencing both its reactivity and interactions with biological targets. This modification is a testament to the ongoing efforts in optimizing molecular architectures for improved pharmacokinetic profiles.

The urea functional group at the terminal position of the molecule introduces additional versatility, allowing for hydrogen bonding interactions that are critical in drug-receptor binding. This feature has been extensively studied in the context of designing molecules with enhanced affinity and selectivity. Recent studies have highlighted the role of urea-based compounds in modulating enzyme activity and receptor function, making them promising candidates for further development.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The 1,2,4-oxadiazole scaffold, in particular, has been implicated in various pharmacological actions ranging from anti-inflammatory to antimicrobial effects. The incorporation of an oxolan moiety further expands the potential applications of this compound by introducing an additional site for functionalization and interaction with biological systems.

The synthesis of {[5-(5-Ethyl-1,2,4-oxadiazol-3-yl)oxlanmethyl}urea involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of complex molecular frameworks. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at key positions within the molecule.

The physicochemical properties of this compound have been thoroughly investigated to ensure its suitability for various applications. Key parameters such as solubility, stability, and metabolic degradation have been characterized under different conditions. These studies provide valuable insights into how the compound behaves in vitro and in vivo environments.

The potential therapeutic applications of {[5-(5-Ethyl-1,2,4 oxadiazol 3 yl)oxlanmethyl}urea are vast and multifaceted. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Furthermore, its ability to interact with nucleic acid bases makes it a candidate for developing antiviral agents. The versatility of its structure allows for further derivatization to tailor its biological activity towards specific therapeutic targets.

The development of new molecular entities often requires an interdisciplinary approach involving chemists, biologists, and pharmacologists. The study of {[5-(5-Ethyl 1 2 4 oxadiazol 3 yl)oxlanmethyl}urea exemplifies this collaborative effort. Computational modeling has played a crucial role in predicting how this compound might interact with biological targets at a molecular level. These simulations have guided experimental design and helped optimize lead structures for enhanced efficacy.

In conclusion, the compound {[5-(5-Ethyl 1 2 4 oxadiazol 3 yl)oxlanmethyl}urea (CAS No. 2138092 22 3) represents a significant contribution to medicinal chemistry research. Its unique structural features and potential therapeutic applications make it an exciting area for further investigation. As research continues to uncover new insights into its bioactivity and mechanism(s) of action , it is anticipated that this compound will play a pivotal role in future drug development efforts .